5-(4-Methylpiperazin-1-yl)-2-{5-[(naphthalen-2-yloxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile

• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 5-(4-methylpiperazin-1-yl)-2-[5-(naphthalen-2-yloxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H22N4O3/c1-27-10-12-28(13-11-27)24-21(15-25)26-23(31-24)22-9-8-20(30-22)16-29-19-7-6-17-4-2-3-5-18(17)14-19/h2-9,14H,10-13,16H2,1H3
• InChI Key: RRVDZXBHHDYIEV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(N=C(O2)C3=CC=C(O3)COC4=CC5=CC=CC=C5C=C4)C#N

Description

5-(4-Methylpiperazin-1-yl)-2-{5-[(naphthalen-2-yloxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile is a complex organic compound that has garnered interest due to its potential applications in various scientific fields. This compound features a unique structure combining a piperazine ring, a naphthalene moiety, a furan ring, and an oxazole ring, making it a subject of study for its chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methylpiperazin-1-yl)-2-{5-[(naphthalen-2-yloxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile typically involves multiple steps:

Formation of the Naphthalene Derivative: The process begins with the reaction of naphthol with ethyl chloroacetate in the presence of a base like potassium carbonate to form ethyl 2-(naphthalen-2-yloxy)acetate.

Hydrazide Formation: This intermediate is then treated with hydrazine hydrate to yield 2-(naphthalen-2-yloxy)acetohydrazide.

Oxazole Ring Formation: The hydrazide undergoes cyclization with carbon disulfide in methanol to form 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazole-2(3H)-thione.

Mannich Reaction: The oxadiazole derivative is then subjected to a Mannich reaction with formaldehyde and 4-methylpiperazine to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to handle larger quantities of starting materials and reagents.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperazine ring and the naphthalene moiety.

Reduction: Reduction reactions can target the nitrile group, converting it to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the oxazole and furan rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Products may include carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural features and reactivity. It serves as a model compound for understanding the behavior of multi-ring systems and the influence of different functional groups on chemical reactivity.

Biology

Biologically, the compound has potential as a pharmacophore due to its structural similarity to known bioactive molecules. It is investigated for its antimicrobial, antifungal, and anticancer properties.

Medicine

In medicine, the compound is explored for its potential therapeutic applications. Its ability to interact with various biological targets makes it a candidate for drug development, particularly in the treatment of infectious diseases and cancer.

Industry

Industrially, the compound can be used in the development of new materials with specific properties, such as non-linear optical materials or as intermediates in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 5-(4-Methylpiperazin-1-yl)-2-{5-[(naphthalen-2-yloxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting or modulating their activity. The exact pathways depend on the biological context, but common targets include kinases, proteases, and ion channels.

Comparison with Similar Compounds

Similar Compounds

1-((4-Methylpiperazin-1-yl)(phenyl)methyl)naphthalen-2-ol: Similar in structure but with different functional groups, leading to different reactivity and biological activity.

5-((Naphthylene-2-yloxy)methyl)-1,3,4-oxadiazole-2(3H)-thione: Shares the naphthalene and oxadiazole moieties but lacks the piperazine ring.

Uniqueness

The uniqueness of 5-(4-Methylpiperazin-1-yl)-2-{5-[(naphthalen-2-yloxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile lies in its combination of multiple ring systems and functional groups, which confer distinct chemical and biological properties. This makes it a versatile compound for various applications in research and industry.